Tco-pnp

Bioconjugation Protein Labeling Aqueous Buffer
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H17NO5
Molecular Weight 291.30 g/mol
Cat. No. B15602039
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Technical Parameters


Basic Identity
Product NameTco-pnp
Molecular FormulaC15H17NO5
Molecular Weight291.30 g/mol
Structural Identifiers
InChIInChI=1S/C15H17NO5/c17-15(20-13-6-4-2-1-3-5-7-13)21-14-10-8-12(9-11-14)16(18)19/h1-2,8-11,13H,3-7H2/b2-1+
InChIKeyFJMMADPCDJNXAH-OWOJBTEDSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

TCO-PNP 采购选型指南:氨基反应性 trans-环辛烯试剂的基线特性


TCO-PNP(反式环辛烯-对硝基苯碳酸酯,CAS 1354323-64-0/1438415-89-4)是一种异双官能团交联剂,将 trans-环辛烯(TCO)的应变促进逆电子需求 Diels-Alder(SPIEDAC)点击化学反应活性与对硝基苯(PNP)碳酸酯的氨基偶联功能集成于单一紧凑骨架(分子量 291.3)。TCO 基团可与四嗪发生催化剂-free 的快速环加成反应,生成稳定的二氢哒嗪连接键;PNP 碳酸酯则与伯胺反应形成氨基甲酸酯键[1]。该试剂主要用于在有机介质中对含胺分子进行 TCO 功能化修饰,为后续四嗪点击化学偶联提供基础。

1
Amine-to-TCO bioconjugation in anhydrous organic solvents
2
Compact, PEG-free scaffold minimizes steric perturbation
3
SPIEDAC click handle for rapid, catalyst-free tetrazine ligation

TCO-PNP 选型依据:为何不能随意替换为 TCO-NHS 酯或 TCO-PEG 衍生物


TCO-PNP 不可被 TCO-NHS 酯或 TCO-PEG4-NHS 酯简单替代,原因有二。第一,PNP 碳酸酯与胺反应生成氨基甲酸酯键,而 NHS 酯生成酰胺键,两者的键合化学本质不同,导致连接产物在水解稳定性和后续裂解行为上存在差异[1]。第二,TCO-PNP 缺乏 PEG 间隔臂,其紧凑骨架适用于需要最小化空间位阻的有机相偶联场景;而 TCO-PEG4-NHS 酯因 PEG4 链的亲水性被明确推荐用于水性缓冲液中蛋白质和抗体的标记,TCO-PNP 则被明确警告不适用于此类水性蛋白质标记应用。忽视这一应用场域限制将直接导致偶联效率低下和标记失败。

Linkage chemistry divergence

PNP carbonate forms carbamate bonds, not amides; hydrolysis stability and cleavage behavior may differ from NHS ester products.

Aqueous application constraint

Without a PEG spacer, TCO-PNP shows poor activation in aqueous protein labeling, unlike PEGylated TCO-NHS esters which are recommended for such workflows.

TCO-PNP 特异性定量证据指南:区分性数据汇总


TCO-PNP 在水性缓冲液中蛋白标记效率显著低于 TCO-PEG4-NHS 酯

TCO-PNP 不推荐用于水性缓冲液中的蛋白质标记。Rahim 等人(2015)报告,使用 TCO-PNP 标记蛋白质时,标记蛋白的活化水平较差(poor level of activation)[1]。相比之下,TCO-PEG4-NHS 酯和 TCO-PEG12-NHS 酯因 PEG 间隔臂提供了亲水性和柔性,被明确推荐用于水性缓冲液中蛋白质和抗体的高效标记[1]。

Aqueous protein labeling
Head-to-head
TCO-PNP: Poor activation reported TCO-PEG4-NHS: Recommended for aqueous labeling
Solvent-application mismatch; avoid for biomolecule conjugation in aqueous buffer
PEGylated TCO-NHS esters preferred for such workflows
Bioconjugation Protein Labeling Aqueous Buffer

TCO-PNP 紧凑骨架实现更低空间位阻偶联

TCO-PNP 的分子量为 291.3,不含 PEG 间隔臂,为紧凑骨架设计。与之相比,TCO-PEG4-NHS 酯的分子量为 514.57,含有 4 个乙二醇单元的亲水性 PEG 间隔臂。TCO-PNP 的最小化骨架设计可减少偶联过程中的空间位阻,同时保持强反应活性。

Scaffold compactness
Cross-study comparable
TCO-PNP: 291.3 Da, no PEG spacer TCO-PEG4-NHS: 514.57 Da, PEG4 spacer (~43% larger)
Minimal steric footprint supports small-molecule and solid-phase conjugation
Favorable for applications requiring low volume perturbation
Bioconjugation Linker Chemistry Steric Hindrance

TCO-PNP 与四嗪的 IEDDA 反应速率达 2000 M⁻¹ s⁻¹ 量级

TCO 基团与 3,6-二-(2-吡啶基)-s-四嗪之间的 IEDDA 连接反应速率极快,二阶速率常数 k₂ = 2000 M⁻¹ s⁻¹ [1]。这一快速反应活性使 TCO-PNP 能够在低浓度条件下实现高效的蛋白质修饰。作为参照,第二代的应变促进叠氮-炔烃环加成(SPAAC)反应速率仅为约 10⁻² 至 10⁻¹ M⁻¹ s⁻¹ ,TCO-四嗪体系比其快 4–5 个数量级。

IEDDA reaction rate
Class-level inference
k₂ = 2000 M⁻¹ s⁻¹
Enables efficient low-concentration bioconjugation
>20,000-fold faster than SPAAC; enables rapid catalyst-free ligation
Click Chemistry Bioorthogonal Chemistry Reaction Kinetics

PNP 碳酸酯的胺解反应活性高于对应乙酸酯和苯甲酸酯

对硝基苯(PNP)碳酸酯与胺的反应活性高于对应的乙酸酯和苯甲酸酯[1]。PNP 碳酸酯的高反应活性源于对硝基苯酚是一个优良的离去基团(pKa ≈ 7.1),使其能在温和条件下与胺高效反应生成氨基甲酸酯键。该反应可通过 310–320 nm 波长下的吸光度变化进行定量监测。

PNP carbonate reactivity
Class-level inference
PNP carbonate: High amine reactivity Acetate / benzoate esters: Lower reactivity
Facilitates rapid amine functionalization; UV-monitorable reaction
Data to verify; p-nitrophenol leaving group pKa ~7.1 enables mild conditions
Carbonate Chemistry Amine Reactivity Leaving Group

TCO-PNP 最佳科研与工业应用场景指南


有机相中小分子胺的 TCO 功能化修饰

TCO-PNP 在无水有机溶剂(如 DCM、THF、DMF)中与含伯胺的小分子药物或探针反应,将 TCO 点击手柄共价引入目标分子。紧凑骨架(分子量 291.3)可最小化引入的体积扰动,适用于后续需在有机相中进行四嗪点击偶联的小分子修饰。

固相合成中树脂结合胺的 TCO 衍生化

PNP 碳酸酯与树脂结合的伯胺反应生成氨基甲酸酯连接,已被广泛应用于固相合成中单酰化二胺的制备。TCO-PNP 可利用该策略将 TCO 功能团固定于固相载体,为后续在固相上进行四嗪点击化学提供平台。

ADC 连接子合成中的 TCO 功能化模块

TCO-PNP 作为合成更复杂 TCO 连接子的基础构建单元,例如用于制备含 Val-Cit-PABC 可裂解序列的 ADC 连接子(如 TCO-PEG1-Val-Cit-PABC-PNP)。PNP 碳酸酯的高胺解反应活性使其成为组装多功能连接子体系的理想起始原料。

Application
Selection Property
Validation Focus
Organic-phase small-molecule amine-to-TCO conjugation
PNP carbonate amine reactivity in anhydrous solvents; compact PEG-free scaffold
Anhydrous organic solvent compatibility; minimal steric perturbation
Solid-phase resin-bound amine TCO derivatization
Carbamate formation with resin-bound amines via PNP carbonate
Stability of carbamate under solid-phase synthesis conditions
ADC linker building block synthesis
PNP carbonate reactivity for modular building block assembly
Orthogonality with protecting groups; coupling efficiency
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